Cas no 4335-32-4 (6-(4-chlorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole)

• Product Name: 6-(4-chlorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
• CAS No: 4335-32-4
• MF: C₁₁H₉ClN₂S
• MW: 236.720559835434
• CID: 928911
• PubChem ID: 333033
• Update Time: 2025-04-19

6-(4-chlorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
• 6-(4-Chloro-phenyl)-2,3-dihydro-imidazo[2,1-b]thiazole
• Imidazo[2,1-b]thiazole, 6-(4-chlorophenyl)-2,3-dihydro-
• DS-013835
• CHEBI:121848
• HMS2661E19
• MLS000710374
• SR-01000398237-1
• Q27210442
• NSC332741
• NSC-332741
• MFCD00139596
• 3E-308S
• SCHEMBL9744862
• 4335-32-4
• SR-01000398237
• 3-(4-Chlorophenyl)-6-thia-1,4-diazabicyclo[3.3.0]octa-2,4-diene
• 6-[4-Chlorophenyl]-2.3-dihydroimidazo[2,1-b][1,3]thiazole
• STK926142
• F0017-0058
• DTXSID10318582
• AKOS000534211
• 6-(4-chlorophenyl)-2,3-dihydroimidazo[2,1-b]thiazole
• 6-(4-chlorophenyl)-2H,3H-imidazo[2,1-b][1,3]thiazole
• CHEMBL1589647
• SMR000280141

• Inchi： 1S/C11H9ClN2S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-4,7H,5-6H2
• InChI Key： RMVBKVLYENHZTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C(=N1)SCC2

Computed Properties

• Exact Mass: 236.01767
• Monoisotopic Mass: 236.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 17.82